Cas no 378750-35-7 (Imidazolone)
Imidazolone structure
Product Name:Imidazolone
CAS No:378750-35-7
MF:C3H2N2O
MW:82.0607800483704
CID:292330
PubChem ID:11819039
Update Time:2025-04-19
Imidazolone Chemical and Physical Properties
Names and Identifiers
-
- Imidazolone
- imidazol-2-one
- WZELXJBMMZFDDU-UHFFFAOYSA-N
- AKOS006285699
- 2H-Imidazol-2-one
- DTXSID50473664
- CHEBI:179531
- 378750-35-7
-
- Inchi: 1S/C3H2N2O/c6-3-4-1-2-5-3/h1-2H
- InChI Key: WZELXJBMMZFDDU-UHFFFAOYSA-N
- SMILES: O=C1N=CC=N1
Computed Properties
- Exact Mass: 82.01676
- Monoisotopic Mass: 82.016712692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.4
- Topological Polar Surface Area: 41.8Ų
Experimental Properties
- PSA: 42.85
Imidazolone Related Literature
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Anton V. Kutasevich,Anton S. Niktarov,Ekaterina S. Uvarova,Valentina A. Karnoukhova,Vitaly S. Mityanov Org. Biomol. Chem. 2021 19 8988
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Victor M. Chernyshev,Oleg V. Khazipov,Maxim A. Shevchenko,Andrey Yu. Chernenko,Alexander V. Astakhov,Dmitry B. Eremin,Dmitry V. Pasyukov,Alexey S. Kashin,Valentine P. Ananikov Chem. Sci. 2018 9 5564
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Fabian Fischer,Tobias Pientka,Haijun Jiao,Anke Spannenberg,Marko Hapke Catal. Sci. Technol. 2020 10 8005
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4. Structural and chemical insights into the covalent-allosteric inhibition of the protein kinase AktNiklas Uhlenbrock,Steven Smith,J?rn Weisner,Ina Landel,Marius Lindemann,Thien Anh Le,Julia Hardick,Rajesh Gontla,Rebekka Scheinpflug,Paul Czodrowski,Petra Janning,Laura Depta,Lena Quambusch,Matthias P. Müller,Bernd Engels,Daniel Rauh Chem. Sci. 2019 10 3573
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K. H. Brian Lam,Justin Kai-Chi Lau,Cheuk-Kuen Lai,Ivan K. Chu,Jonathan Martens,Giel Berden,Jos Oomens,Alan C. Hopkinson,K. W. Michael Siu Phys. Chem. Chem. Phys. 2018 20 18688
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